Cas no 2228310-55-0 (4-1-(hydroxymethyl)-2,2-dimethylcyclopropylbenzene-1,2,3-triol)

• Product Name: 4-1-(hydroxymethyl)-2,2-dimethylcyclopropylbenzene-1,2,3-triol
• CAS No: 2228310-55-0
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 6547495
• PubChem ID: 165691890
• Update Time: 2025-07-15

4-1-(hydroxymethyl)-2,2-dimethylcyclopropylbenzene-1,2,3-triol Chemical and Physical Properties

Names and Identifiers

• 4-1-(hydroxymethyl)-2,2-dimethylcyclopropylbenzene-1,2,3-triol
• 4-[1-(hydroxymethyl)-2,2-dimethylcyclopropyl]benzene-1,2,3-triol
• EN300-1807255
• 2228310-55-0

• Inchi： 1S/C12H16O4/c1-11(2)5-12(11,6-13)7-3-4-8(14)10(16)9(7)15/h3-4,13-16H,5-6H2,1-2H3
• InChI Key： DZWVAUZCKRLDML-UHFFFAOYSA-N
• SMILES： OCC1(C2C=CC(=C(C=2O)O)O)CC1(C)C

Computed Properties

• Exact Mass: 224.10485899g/mol
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 80.9Ų

Additional information on 4-1-(hydroxymethyl)-2,2-dimethylcyclopropylbenzene-1,2,3-triol

Introduction to 4-1-(hydroxymethyl)-2,2-dimethylcyclopropylbenzene-1,2,3-triol (CAS No: 2228310-55-0)

4-1-(hydroxymethyl)-2,2-dimethylcyclopropylbenzene-1,2,3-triol, identified by its CAS number 2228310-55-0, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This triterpenoid-like structure features a benzene ring substituted with multiple hydroxyl and methyl groups, making it a promising candidate for various biological and chemical applications. The unique arrangement of functional groups in this molecule contributes to its distinct chemical properties and potential therapeutic benefits.

The compound's structure is characterized by a cyclopropyl ring attached to the benzene core, which is further modified by the presence of three hydroxyl groups at positions 1, 2, and 3. This configuration results in a highly polar molecule with significant solubility in polar solvents. The presence of multiple hydroxyl groups also makes it a potential candidate for hydrogen bonding interactions, which are crucial for many biological processes.

In recent years, there has been growing interest in exploring the pharmacological properties of molecules with similar structural motifs. The benzene ring with multiple hydroxyl substituents is a common feature in many natural products and pharmaceuticals known for their anti-inflammatory, antioxidant, and antimicrobial properties. The cyclopropyl group adds an additional layer of complexity to the molecule, potentially influencing its metabolic pathways and bioavailability.

One of the most intriguing aspects of 4-1-(hydroxymethyl)-2,2-dimethylcyclopropylbenzene-1,2,3-triol is its potential role as a precursor in the synthesis of more complex organic molecules. The presence of multiple reactive sites allows for diverse chemical modifications, making it a valuable intermediate in organic synthesis. Researchers have been exploring its utility in constructing more intricate molecular frameworks that could lead to novel drug candidates.

The compound's biological activity has been the subject of several recent studies. Initial investigations suggest that it may possess antioxidant properties due to the presence of multiple hydroxyl groups, which are known to scavenge free radicals and protect cells from oxidative damage. Additionally, its structural similarity to certain natural products with known antimicrobial activity has prompted researchers to investigate its potential as an antimicrobial agent.

The synthesis of 4-1-(hydroxymethyl)-2,2-dimethylcyclopropylbenzene-1,2,3-triol presents both challenges and opportunities for synthetic chemists. The cyclopropyl ring requires careful handling during synthesis to maintain its integrity while introducing the necessary functional groups. Advanced synthetic techniques such as organometallic chemistry and catalytic hydrogenation have been employed to achieve high yields and purity levels.

In conclusion, 4-1-(hydroxymethyl)-2,2-dimethylcyclopropylbenzene-1,2,3-triol represents a fascinating molecule with significant potential in pharmaceutical research and development. Its unique structural features and biological activities make it an attractive candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.